Cas no 900282-72-6 (3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 900282-72-6
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5903074
• PubChem ID: 4970801
• Update Time: 2025-10-16

3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-4,7-dimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-
• VU0493019-1
• F3235-1212
• 900282-72-6
• Z274617874
• AKOS001438543
• 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O3/c1-12-7-5-6-8-14(12)24-13(2)11-23-15-16(20-18(23)24)21(3)19(26)22(17(15)25)9-10-27-4/h5-8,11H,9-10H2,1-4H3
• InChI Key： SIYCIHSTTKFGLK-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=CC=C3C)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 491.1±55.0 °C(Predicted)
• pka: 4.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 900282-72-6)

3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 900282-72-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines and is characterized by its intricate molecular architecture, which includes a substituted imidazo[1,2-g]purine core. The presence of specific functional groups such as the methoxyethyl and methyl substituents contributes to its distinct chemical properties and biological activities.

The synthesis of 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a series of multi-step reactions that require precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have enabled chemists to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield and purity of the final product.

In terms of its biological activity, 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been extensively investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A recent study published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to modulate key signaling pathways involved in inflammation, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also shown potential as an antiviral agent. Research conducted at the National Institutes of Health (NIH) in 2020 revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves interference with viral RNA synthesis and protein translation processes. These findings have opened up new avenues for the development of broad-spectrum antiviral therapies.

The pharmacokinetic profile of 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption properties and a reasonable half-life in plasma. Additionally, it has demonstrated low toxicity in animal models at therapeutic doses. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 3-(2-methoxyethyl)-1,7-dimethyl-8-(2-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2，4-dione, several clinical trials are currently underway. Phase I trials have been completed with promising results regarding safety and tolerability. Phase II trials are now focusing on evaluating the efficacy of this compound in treating specific inflammatory conditions and viral infections. The data from these trials will be crucial in determining the future direction of research and development efforts.

In conclusion, 3-(2-methoxyethyl)-1，7-dimethyl-8-(２-methylphenyl)-１Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-imidazo[１，２-g]purine-２，４-dione (CAS No. 900２８２－７２－６) represents a promising molecule with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, ３－(２－methoxyeｔｈｙｌ)－１，７－dimｅｔｈｙｌ－８－(２－mｅｔｈｙｌｐｈｅｎｙｌ)－１Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-iｍｉｄａｚｏ[１，２-g]puｒｉｎｅ－２，４－dｉｏｎｅ is poised to play a significant role in advancing our understanding and treatment of various diseases.